![molecular formula C13H7F3O2 B6399969 2-(2,3-Difluorophenyl)-4-fluorobenzoic acid, 95% CAS No. 1261745-76-9](/img/structure/B6399969.png)
2-(2,3-Difluorophenyl)-4-fluorobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,3-Difluorophenyl)-4-fluorobenzoic acid, 95% (2,3-DFPB) is a fluorinated aromatic acid that is used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 246.18 g/mol and a melting point of 180-182°C. It is soluble in many organic solvents such as chloroform, dimethylformamide, and dimethyl sulphoxide. 2,3-DFPB is a useful reagent in organic synthesis and has been used in a variety of scientific research applications.
Scientific Research Applications
2-(2,3-Difluorophenyl)-4-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a precursor in the synthesis of other compounds, and as a starting material in the synthesis of pharmaceuticals. It has also been used in the synthesis of polymers and in the study of catalytic reactions.
Mechanism of Action
2-(2,3-Difluorophenyl)-4-fluorobenzoic acid, 95% is a fluorinated aromatic acid that can act as an electron-withdrawing group. This means that it can increase the reactivity of the molecule by increasing the electron density of the molecule. This increased electron density can lead to increased reactivity and can be used to modulate the reactivity of a molecule.
Biochemical and Physiological Effects
2-(2,3-Difluorophenyl)-4-fluorobenzoic acid, 95% has been used in a variety of biochemical and physiological studies. It has been used to study the effects of fluorinated aromatic acids on enzymes, proteins, and other biological molecules. It has also been used to study the effects of fluorinated aromatic acids on cell membranes, cell signaling, and other cellular processes.
Advantages and Limitations for Lab Experiments
2-(2,3-Difluorophenyl)-4-fluorobenzoic acid, 95% has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and it is easy to synthesize. It is also soluble in many organic solvents, making it easy to work with in the laboratory. However, it is important to note that 2-(2,3-Difluorophenyl)-4-fluorobenzoic acid, 95% can be toxic if inhaled or ingested, so it is important to take proper safety precautions when working with this compound.
Future Directions
There are several potential future directions for research with 2-(2,3-Difluorophenyl)-4-fluorobenzoic acid, 95%. It could be used in the synthesis of novel compounds, as a precursor in the synthesis of pharmaceuticals, or as a reagent in organic synthesis. It could also be used to study the effects of fluorinated aromatic acids on enzymes, proteins, and other biological molecules. Additionally, it could be used to study the effects of fluorinated aromatic acids on cell membranes, cell signaling, and other cellular processes. Finally, it could be used to investigate the mechanism of action of fluorinated aromatic acids and their effects on catalytic reactions.
Synthesis Methods
2-(2,3-Difluorophenyl)-4-fluorobenzoic acid, 95% can be synthesized through a variety of methods. One method involves the reaction of 3-fluorobenzoic acid with 2,3-difluorobenzaldehyde in the presence of a base such as potassium carbonate. This reaction produces a product that is 95% pure. Another method involves the reaction of 2,3-difluorobenzaldehyde with an appropriate anhydride such as acetic anhydride. This reaction produces a product that is 95% pure.
properties
IUPAC Name |
2-(2,3-difluorophenyl)-4-fluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7F3O2/c14-7-4-5-9(13(17)18)10(6-7)8-2-1-3-11(15)12(8)16/h1-6H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZLHUPSKPVXSPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)F)C2=C(C=CC(=C2)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7F3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80689655 |
Source
|
Record name | 2',3',5-Trifluoro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80689655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261745-76-9 |
Source
|
Record name | 2',3',5-Trifluoro[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80689655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.